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Compound of Interest

Compound Name: 5,7-Dihydroxychromone

Cat. No.: B1664638 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 5,7-Dihydroxychromone, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hazard Assessment and Safety Information
While 5,7-Dihydroxychromone is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), it is designated as slightly hazardous to water (Water

Hazard Class 1).[1] Therefore, it is imperative to prevent its entry into sewer systems or ground

and surface water.[1] Standard precautionary measures for handling chemicals should always

be followed.

Summary of Hazard Ratings:
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Hazard Classification Rating Description

NFPA Rating Health: 0, Fire: 0, Reactivity: 0

Material that on exposure

under fire conditions would

offer no hazard beyond that of

ordinary combustible material.

[1]

HMIS Rating Health: 0, Fire: 0, Reactivity: 0
No significant risk to health,

not flammable or reactive.[1]

GHS Label Elements None
The substance is not classified

as hazardous.[1]

Environmental Hazard Water Hazard Class 1 Slightly hazardous for water.[1]

Step-by-Step Disposal Procedures
The appropriate disposal method for 5,7-Dihydroxychromone depends on its form (solid,

solution, or empty container). The overarching principle is to manage all chemical waste

through your institution's Environmental Health and Safety (EHS) hazardous waste program.[2]

Disposal of Solid 5,7-Dihydroxychromone Waste
Unused or waste 5,7-Dihydroxychromone in its solid, crystalline form should be disposed of

as chemical waste.

Procedure:

Containment: Place the solid waste in a suitable, sealable container. Ensure the container is

compatible with the chemical. Plastic bottles are often preferred over glass for hazardous

waste when compatibility is not an issue.[2]

Labeling: Affix a hazardous waste tag to the container.[2] The label must include:

The full chemical name: "5,7-Dihydroxychromone". Do not use abbreviations.[2]

The quantity of the waste.
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The date of waste generation.

Your name, department, and laboratory room number.[2]

The words "Hazardous Waste".[2]

Storage: Store the sealed and labeled container in a designated satellite accumulation area

within your laboratory. Ensure it is segregated from incompatible materials.[3]

Pickup: Arrange for pickup by your institution's EHS department according to their specific

procedures.[2][4]

Disposal of 5,7-Dihydroxychromone Solutions
Solutions of 5,7-Dihydroxychromone, typically prepared in solvents like methanol or DMSO,

must be treated as hazardous waste due to the nature of the solvent.

Procedure:

Containment: Collect the solution in a designated, sealable waste container. Do not mix with

incompatible waste streams. For instance, halogenated and non-halogenated solvent wastes

should be kept separate.[5]

Labeling: Label the container clearly as "Hazardous Waste".[2] On the tag, list all chemical

constituents and their approximate percentages (e.g., "5,7-Dihydroxychromone in

Methanol, <1%"; "Methanol, >99%").[2]

Storage: Keep the waste container tightly closed except when adding waste.[6] Store it in a

secondary containment bin within a designated satellite accumulation area.

Pickup: Once the container is full or ready for disposal, submit a hazardous waste pickup

request to your EHS office.[4]

Disposal of Empty Containers
Containers that previously held 5,7-Dihydroxychromone must be decontaminated before

being disposed of as regular trash.
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Procedure:

Decontamination: Perform a triple rinse of the empty container with a suitable solvent that

can dissolve the chemical, such as methanol.[3][6]

Rinsate Collection: The solvent rinsate from the three rinses must be collected and disposed

of as hazardous chemical waste, following the procedure for solutions described above.[6]

Container Disposal: After triple-rinsing and allowing the container to air-dry in a ventilated

area (e.g., a chemical fume hood), deface or remove the original chemical label.[3][4] The

clean, dry, and unlabeled container can then be disposed of in the regular laboratory trash.[3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 5,7-
Dihydroxychromone in its various forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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